Cas no 1261465-82-0 (2-(Trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile)

• Product Name: 2-(Trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile
• CAS No: 1261465-82-0
• MF: C₁₅H₈F₆N₂
• MW: 330.227844238281
• CID: 4791800
• Update Time: 2025-09-28

2-(Trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile

• Inchi： 1S/C15H8F6N2/c16-14(17,18)11-4-1-9(2-5-11)12-6-3-10(7-8-22)13(23-12)15(19,20)21/h1-6H,7H2
• InChI Key： SNRSLIDQFXVKGO-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC#N)C=CC(C2C=CC(C(F)(F)F)=CC=2)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 441
• XLogP3: 4
• Topological Polar Surface Area: 36.7

Additional information on 2-(Trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile

Introduction to 2-(Trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile (CAS No. 1261465-82-0)

2-(Trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound, identified by the CAS number 1261465-82-0, features a pyridine core substituted with a trifluoromethyl group and a phenyl ring further functionalized with another trifluoromethyl group. Such structural motifs are highly valued for their potential in enhancing biological activity and metabolic stability, making this compound a promising candidate for further exploration in drug discovery and material science.

The presence of multiple trifluoromethyl groups in the molecule imparts specific electronic and steric effects that can modulate its interactions with biological targets. The trifluoromethyl group is particularly renowned for its ability to increase lipophilicity, improve binding affinity, and extend the half-life of pharmaceutical compounds. In the context of 2-(Trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile, these effects are expected to contribute to its efficacy as a building block for novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that pyridine derivatives, especially those incorporating trifluoromethyl and phenyl substituents, exhibit potential as kinase inhibitors, receptor modulators, and antimicrobial agents. The specific arrangement of functional groups in 2-(Trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile suggests that it may interact with various biological pathways, offering a broad spectrum of therapeutic possibilities.

In the realm of agrochemicals, the structural features of this compound make it a candidate for developing advanced pesticides and herbicides. The trifluoromethyl groups enhance the compound's resistance to metabolic degradation, ensuring prolonged activity in the field. This characteristic is particularly advantageous for formulations designed to combat resistant plant pathogens and pests.

The synthesis of 2-(Trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve high yields and purity. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for industrial applications.

From a regulatory perspective, the handling and use of 2-(Trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile must adhere to stringent safety guidelines to ensure worker protection and environmental safety. While not classified as a hazardous material under current regulations, proper storage conditions and handling procedures are essential to prevent accidental exposure or contamination.

The growing interest in fluorinated compounds stems from their widespread utility in pharmaceuticals, agrochemicals, and materials science. The ability to fine-tune molecular properties through fluorination has led to significant breakthroughs in drug development. For instance, fluorinated analogs of existing drugs have demonstrated improved pharmacokinetic profiles, leading to enhanced therapeutic outcomes. The research on 2-(Trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile aligns with this trend, highlighting its potential as a versatile intermediate in medicinal chemistry.

Future studies on this compound may explore its role in developing next-generation therapeutics targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. The combination of computational screening with experimental validation will be instrumental in uncovering new applications for 2-(Trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile. Collaborative efforts between academia and industry will further accelerate the translation of laboratory findings into practical solutions for global health challenges.

The impact of this compound extends beyond pharmaceuticals into other areas such as materials science. Fluoro-substituted pyridines are known for their unique electronic properties, making them suitable for use in organic electronics, liquid crystals, and specialty polymers. By leveraging the structural advantages of 2-(Trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile, researchers may develop novel materials with enhanced performance characteristics.

In conclusion, 2-(Trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile (CAS No. 1261465-82-0) represents a significant advancement in the field of fluorinated heterocycles. Its unique structural features, combined with its potential applications in medicine and materials science, make it a compound of great interest. As research continues to uncover new uses for this molecule, it is likely to play an increasingly important role in addressing some of the most pressing challenges facing modern science.